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Compound of Interest

Compound Name: Br-PEG6-C2-NHBoc

Cat. No.: B11934631 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling guidelines for Br-
PEG6-C2-NHBoc, a PEG-based PROTAC linker used in the synthesis of PROTACs

(Proteolysis Targeting Chimeras).[1][2][3] Adherence to these guidelines is crucial to ensure

personal safety and minimize environmental impact in a laboratory setting.

Hazard Identification and Classification
Br-PEG6-C2-NHBoc is classified as a hazardous substance. The primary hazards associated

with this compound are acute oral toxicity and significant aquatic toxicity.[4]

Table 1: GHS Classification[4]

Hazard Class Category Hazard Statement

Acute toxicity, Oral Category 4 H302: Harmful if swallowed

Acute aquatic toxicity Category 1 H400: Very toxic to aquatic life

Chronic aquatic toxicity Category 1
H410: Very toxic to aquatic life

with long lasting effects
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Signal Word: Warning

Precautionary Measures and Personal Protective
Equipment (PPE)
Strict adherence to precautionary measures and the use of appropriate personal protective

equipment are mandatory when handling Br-PEG6-C2-NHBoc.

Table 2: Precautionary Statements

Code Precautionary Statement

P264 Wash skin thoroughly after handling.

P270
Do not eat, drink or smoke when using this

product.

P273 Avoid release to the environment.

P301 + P312
IF SWALLOWED: Call a POISON CENTER or

doctor/physician if you feel unwell.

P330 Rinse mouth.

P391 Collect spillage.

P501
Dispose of contents/container to an approved

waste disposal plant.

Table 3: Recommended Personal Protective Equipment (PPE)
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Protection Type Recommendation

Eye/Face Protection

Use chemical safety goggles or a face shield

approved under government standards such as

NIOSH (US) or EN 166 (EU).

Skin Protection
Wear appropriate protective gloves (e.g., nitrile

rubber) and clothing to prevent skin contact.

Respiratory Protection

Use only in a well-ventilated area, preferably in

a chemical fume hood. If inhalation risk is high,

wear a NIOSH-approved respirator.

Hand Protection
Handle with gloves. Gloves must be inspected

prior to use. Wash and dry hands after handling.

Handling and Storage
Proper handling and storage procedures are essential to maintain the integrity of the

compound and ensure a safe laboratory environment.

Handling: Avoid contact with skin, eyes, and clothing. Avoid inhalation of vapor or mist. Use

only in a chemical fume hood. Wash hands thoroughly after handling.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.

Recommended storage temperature is 4°C. Keep away from moisture.

First Aid Measures
In the event of exposure, immediate first aid is critical.

Table 4: First Aid Procedures
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Exposure Route First Aid Measure

If Swallowed

Call a POISON CENTER or doctor/physician

immediately if you feel unwell. Rinse mouth with

water. Do NOT induce vomiting.

In Case of Skin Contact

Immediately wash off with soap and plenty of

water. Remove contaminated clothing. Consult a

physician.

In Case of Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Consult a physician.

If Inhaled
Move person into fresh air. If not breathing, give

artificial respiration. Consult a physician.

Accidental Release Measures
In case of a spill, follow these procedures to minimize exposure and environmental

contamination.

Personal Precautions: Wear appropriate personal protective equipment (PPE), including

respiratory protection, gloves, and safety goggles. Evacuate personnel to a safe area.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

Methods for Cleaning Up: Absorb with an inert material (e.g., vermiculite, dry sand, or earth)

and place in a suitable container for chemical waste disposal. Ventilate the area and wash

the spill site after material pickup is complete.

Experimental Protocols and Data
Detailed experimental protocols for the toxicological assessment of Br-PEG6-C2-NHBoc are

not publicly available. The GHS classification is based on data from suppliers and databases.

Researchers should handle this compound with the caution required for a substance with

known acute oral toxicity and high aquatic toxicity.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b11934631?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11934631?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Visualized Workflows
The following diagrams illustrate standard laboratory safety workflows applicable to the

handling of Br-PEG6-C2-NHBoc.

Spill Detected Immediate Actions Containment & Cleanup Disposal

Spill of Br-PEG6-C2-NHBoc Occurs Evacuate Immediate Area Alert Supervisor and
Safety Officer

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Contain Spill with
Inert Absorbent Material

Carefully Collect
Absorbed Material Decontaminate Spill Area Place in a Labeled

Hazardous Waste Container
Dispose of According to
Institutional Guidelines

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill of Br-PEG6-C2-NHBoc.
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Caption: First aid procedures following exposure to Br-PEG6-C2-NHBoc.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b11934631?utm_src=pdf-body
https://www.benchchem.com/product/b11934631?utm_src=pdf-body-img
https://www.benchchem.com/product/b11934631?utm_src=pdf-body
https://www.benchchem.com/product/b11934631?utm_src=pdf-body-img
https://www.benchchem.com/product/b11934631?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11934631?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal Considerations
Dispose of Br-PEG6-C2-NHBoc and its container in accordance with local, state, and federal

regulations. This material and its container must be disposed of as hazardous waste. Avoid

release to the environment.

Disclaimer: This document is intended as a guide and is not exhaustive. Researchers are

responsible for conducting their own risk assessments and adhering to all applicable safety

regulations and institutional policies. Always refer to the most current Safety Data Sheet (SDS)

for this product before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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